Cas no 25697-56-7 ((3-Methylphenyl)methanethiol)
(3-Methylphenyl)methanethiol structure
Product Name:(3-Methylphenyl)methanethiol
CAS No:25697-56-7
MF:C8H10S
MW:138.230000972748
MDL:MFCD00022075
CID:88613
PubChem ID:2801207
Update Time:2025-04-18
(3-Methylphenyl)methanethiol Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylbenzyl mercaptan
- 3-Methyl-alpha-toluenethiol
- 3-Methylbenzylthiol
- (3-Methylphenyl)methanethiol
- 3-Methyl-1-mercaptomethyl-benzol
- m-methylbenzyl mercaptan
- m-tolyl-methanethiol
- m-Tolyl-methanthiol
- 25697-56-7
- FT-0616133
- Benzenemethanethiol,3-methyl-
- m-methylbenzylmercaptan
- m-tolylmethanethiol
- DTXSID20384218
- AT13701
- EN300-65303
- SCHEMBL443083
- 3-METHYLBENZYLMERCAPTAN
- PS-4700
- 3-Methylbenzenemethanethiol
- MFCD00022075
- IMIDAZOLETRIFLUOROMETHANESULFONATESA&
- 3-methyl-benzenemethanethiol
- AKOS000169082
- FT-0616141
- Benzenemethanethiol, 3-methyl-
- DB-067448
-
- MDL： MFCD00022075
- Inchi： 1S/C8H10S/c1-7-3-2-4-8(5-7)6-9/h2-5,9H,6H2,1H3
- InChI Key： PNAZUQUHTIOEHF-UHFFFAOYSA-N
- SMILES： SCC1C=CC=C(C)C=1
- BRN： 2239962
Computed Properties
- Exact Mass: 138.05000
- Monoisotopic Mass: 138.05032149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 80.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.015
- Boiling Point: 102-104(p=15-rr)℃(lit.)
- Flash Point: 102-104°C/15mm
- Refractive Index: 1.5630
- PSA: 38.80000
- LogP: 2.42480
- Solubility: Not determined
- Sensitiveness: Air Sensitive
(3-Methylphenyl)methanethiol Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN 2810
- Hazard Category Code： 20/21/22
- Safety Instruction： S23-S36/37
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- HazardClass：6.1
- PackingGroup：III
(3-Methylphenyl)methanethiol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(3-Methylphenyl)methanethiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M355850-250mg |
(3-Methylphenyl)methanethiol |
25697-56-7 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M355850-500mg |
(3-Methylphenyl)methanethiol |
25697-56-7 | 500mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M355850-2.5g |
(3-Methylphenyl)methanethiol |
25697-56-7 | 2.5g |
$ 250.00 | 2022-06-03 | ||
| Apollo Scientific | OR30177-1g |
3-Methylbenzylthiol |
25697-56-7 | 95% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR30177-5g |
3-Methylbenzylthiol |
25697-56-7 | 95% | 5g |
￡119.00 | 2023-04-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12043-1g |
3-Methylbenzyl mercaptan, 95% |
25697-56-7 | 95% | 1g |
￥1330.00 | 2022-10-18 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L12043-5g |
3-Methylbenzyl mercaptan, 95% |
25697-56-7 | 95% | 5g |
￥4714.00 | 2023-02-09 | |
| Enamine | EN300-65303-0.05g |
(3-methylphenyl)methanethiol |
25697-56-7 | 95% | 0.05g |
$19.0 | 2023-02-13 | |
| Enamine | EN300-65303-0.1g |
(3-methylphenyl)methanethiol |
25697-56-7 | 95% | 0.1g |
$19.0 | 2023-02-13 | |
| Enamine | EN300-65303-0.25g |
(3-methylphenyl)methanethiol |
25697-56-7 | 95% | 0.25g |
$19.0 | 2023-02-13 |
(3-Methylphenyl)methanethiol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
25697-56-7 ((3-Methylphenyl)methanethiol) Related Products
- 105-09-9(1,4-Benzenedimethanethiol)
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- 41563-69-3(1,3-Benzenedimethanethiol)
- 1076-67-1((naphthalen-2-yl)methanethiol)
- 3492-64-6(Benzenemethanethiol,sodium salt (1:1))
- 75919-81-2(1,4-bis(methylsulfanyl)methylbenzene)
- 1003-65-2(Benzenemethanethiol,copper(1+) salt (1:1))
- 16528-58-8(Benzenemethanethiol,tin(4+) salt (4:1))
- 766-92-7(Benzyl methyl sulfide)
- 4498-99-1(4-Methylbenzyl mercaptan)
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